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For Researchers, Scientists, and Drug Development Professionals

The activation of caspases, a family of cysteine-aspartic proteases, is a hallmark of apoptosis

or programmed cell death. Accurate and sensitive measurement of intracellular caspase activity

is crucial for research in numerous fields, including cancer biology, neurodegenerative

diseases, and drug development. While traditional methods like Western blotting for cleaved

caspases provide valuable information, a variety of alternative probes offer real-time,

quantitative, and high-throughput analysis of caspase activation in living cells and in vivo. This

guide provides an objective comparison of these alternative probes, supported by experimental

data and detailed protocols, to aid researchers in selecting the most appropriate tool for their

specific needs.

Signaling Pathways of Caspase Activation
Caspase activation is a tightly regulated process initiated through two major pathways: the

extrinsic and intrinsic pathways. Both pathways converge on the activation of executioner

caspases, which are the primary targets for most of the probes discussed in this guide.
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1. Cell Preparation and Treatment

2. Probe Incubation

3. Signal Detection and Analysis
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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